Cas no 2379321-78-3 ((1-(4-Chloro-2-fluorophenyl)-1H-pyrazol-4-yl)methanol)

(1-(4-Chloro-2-fluorophenyl)-1H-pyrazol-4-yl)methanol is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-fluorophenyl group and a hydroxymethyl substituent on the pyrazole ring, offering versatility as a synthetic intermediate. The compound’s halogenated aromatic system enhances stability and reactivity, making it suitable for further functionalization in drug discovery or material science. The hydroxymethyl group provides a handle for derivatization, enabling the synthesis of esters, ethers, or other modified analogs. This compound is particularly valuable in the development of biologically active molecules due to its balanced lipophilicity and electronic properties. High-purity grades ensure consistent performance in research applications.
(1-(4-Chloro-2-fluorophenyl)-1H-pyrazol-4-yl)methanol structure
2379321-78-3 structure
Product Name:(1-(4-Chloro-2-fluorophenyl)-1H-pyrazol-4-yl)methanol
CAS No:2379321-78-3
MF:C10H8ClFN2O
MW:226.634724617004
CID:5075147
Update Time:2025-08-02

(1-(4-Chloro-2-fluorophenyl)-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-(4-Chloro-2-fluorophenyl)-1H-pyrazol-4-yl)methanol
    • Inchi: 1S/C10H8ClFN2O/c11-8-1-2-10(9(12)3-8)14-5-7(6-15)4-13-14/h1-5,15H,6H2
    • InChI Key: GVIFPXRDBOYSES-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)F)N1C=C(CO)C=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 220
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38

(1-(4-Chloro-2-fluorophenyl)-1H-pyrazol-4-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR021QN2-250mg
(1-(4-Chloro-2-fluorophenyl)-1H-pyrazol-4-yl)methanol
2379321-78-3 95%
250mg
$500.00 2025-02-13
Aaron
AR021QN2-1g
(1-(4-Chloro-2-fluorophenyl)-1H-pyrazol-4-yl)methanol
2379321-78-3 95%
1g
$800.00 2025-02-13

Additional information on (1-(4-Chloro-2-fluorophenyl)-1H-pyrazol-4-yl)methanol

Recent Advances in the Study of (1-(4-Chloro-2-fluorophenyl)-1H-pyrazol-4-yl)methanol (CAS: 2379321-78-3)

The compound (1-(4-Chloro-2-fluorophenyl)-1H-pyrazol-4-yl)methanol (CAS: 2379321-78-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrazole core substituted with a fluorophenyl group and a hydroxymethyl moiety, exhibits promising pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug development.

One of the most notable advancements in the study of this compound is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Researchers have demonstrated that derivatives of (1-(4-Chloro-2-fluorophenyl)-1H-pyrazol-4-yl)methanol can effectively inhibit specific kinases, such as JAK2 and FLT3, which are implicated in myeloproliferative disorders and acute myeloid leukemia, respectively. The hydroxymethyl group at the 4-position of the pyrazole ring has been identified as a crucial pharmacophore, enabling interactions with the ATP-binding site of these kinases.

In addition to its kinase inhibitory activity, recent studies have investigated the compound's potential as a building block for the synthesis of PROTACs (Proteolysis Targeting Chimeras). PROTACs are a novel class of therapeutics that selectively degrade target proteins via the ubiquitin-proteasome system. The structural versatility of (1-(4-Chloro-2-fluorophenyl)-1H-pyrazol-4-yl)methanol allows for its incorporation into PROTAC molecules, facilitating the targeted degradation of disease-relevant proteins. Preliminary results from in vitro assays have shown promising efficacy in degrading oncogenic proteins, highlighting its potential in precision medicine.

Another area of research focuses on the compound's metabolic stability and pharmacokinetic properties. Recent pharmacokinetic studies have revealed that (1-(4-Chloro-2-fluorophenyl)-1H-pyrazol-4-yl)methanol exhibits favorable oral bioavailability and metabolic stability in preclinical models. These findings suggest its suitability for further development as a drug candidate or intermediate. However, challenges such as potential cytochrome P450-mediated metabolism and off-target effects remain to be addressed in future studies.

Furthermore, synthetic methodologies for the efficient production of (1-(4-Chloro-2-fluorophenyl)-1H-pyrazol-4-yl)methanol have been refined. Recent publications describe optimized catalytic systems and green chemistry approaches to enhance yield and reduce environmental impact. For instance, palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity in the synthesis of the pyrazole core, while enzymatic reduction methods have been explored for the introduction of the hydroxymethyl group.

In conclusion, (1-(4-Chloro-2-fluorophenyl)-1H-pyrazol-4-yl)methanol (CAS: 2379321-78-3) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span from kinase inhibition to targeted protein degradation, with ongoing research aimed at overcoming current limitations. As synthetic and analytical techniques continue to advance, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司